Cas no 1216077-58-5 (2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol)

• Product Name: 2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol
• CAS No: 1216077-58-5
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD14540719
• CID: 4686566
• Update Time: 2025-05-23

2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol

• MDL： MFCD14540719
• Inchi： 1S/C8H9N3O/c9-4-6-5-11-3-1-2-7(12)8(11)10-6/h1-3,5,12H,4,9H2
• InChI Key： BLXYZRWRVMZKKB-UHFFFAOYSA-N
• SMILES： OC1=CC=CN2C=C(CN)N=C21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol

Recent Advances in the Study of 2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol (CAS: 1216077-58-5): A Promising Scaffold in Medicinal Chemistry

The compound 2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol (CAS: 1216077-58-5) has recently emerged as a significant focus in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold has demonstrated potential in targeting various disease pathways, including neurological disorders, inflammation, and cancer. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The unique structural features of this compound, such as the imidazo[1,2-a]pyridine core and the aminomethyl functional group, contribute to its ability to interact with diverse biological targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the optimization of 2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol derivatives for enhanced blood-brain barrier (BBB) permeability, aiming to address unmet needs in neurodegenerative disease therapeutics. The research team employed structure-activity relationship (SAR) analysis to identify modifications that improve pharmacokinetic properties while maintaining target affinity. Notably, the introduction of lipophilic substituents at specific positions of the scaffold significantly increased BBB penetration, as validated by in vitro and in vivo models. These findings open new avenues for the design of CNS-active drugs leveraging this chemical framework.

In oncology research, 2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol has gained attention as a privileged structure for developing selective kinase inhibitors. A recent patent application (WO2023051234) discloses novel derivatives of this compound exhibiting potent inhibition against cyclin-dependent kinases (CDKs), particularly CDK4/6, with IC50 values in the low nanomolar range. The patent highlights the compound's ability to induce cell cycle arrest in breast cancer cell lines while showing minimal toxicity to normal cells. These results suggest its potential as a lead compound for targeted cancer therapies with improved safety profiles compared to existing CDK inhibitors.

The synthetic accessibility of 2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol has also been a subject of recent methodological improvements. A 2024 publication in Organic Letters describes a novel one-pot synthesis route for this scaffold using visible-light photocatalysis, achieving higher yields (85-92%) and better regioselectivity than traditional methods. This advancement addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs. The green chemistry approach employed in this synthesis aligns with the growing emphasis on sustainable pharmaceutical manufacturing processes.

Emerging research suggests additional therapeutic applications for 2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol derivatives beyond the initially explored areas. Preliminary data presented at the 2024 American Chemical Society National Meeting indicate promising activity against protein-protein interactions (PPIs) involved in inflammatory pathways. The compound's ability to disrupt the TNF-α-TNFR1 interaction with moderate affinity (Kd = 12.3 μM) positions it as a potential anti-inflammatory agent with a novel mechanism of action. Further optimization of this activity is currently underway in several academic and industrial research programs.

As the understanding of 2-(Aminomethyl)imidazo[1,2-a]pyridin-8-ol's pharmacological potential continues to expand, researchers are increasingly focusing on its structure-based drug design applications. Molecular docking studies reveal favorable interactions with multiple target proteins, explaining the broad biological activity observed. The compound's balanced physicochemical properties (logP = 1.8, PSA = 65 Ų) make it particularly suitable for lead optimization campaigns. Future directions include exploring its use in PROTACs (proteolysis targeting chimeras) and covalent inhibitor design, leveraging the reactive aminomethyl group for targeted protein degradation or irreversible binding strategies.